![molecular formula C19H14ClN3O B5596767 N-(4-chlorophenyl)-2-cyano-3-(2-methyl-1H-indol-3-yl)acrylamide](/img/structure/B5596767.png)
N-(4-chlorophenyl)-2-cyano-3-(2-methyl-1H-indol-3-yl)acrylamide
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Description
N-(4-chlorophenyl)-2-cyano-3-(2-methyl-1H-indol-3-yl)acrylamide, also known as MLN4924, is a small molecule inhibitor that has gained attention in the field of cancer research. This compound is a potent and selective inhibitor of the NEDD8-activating enzyme (NAE), which plays a crucial role in the regulation of the ubiquitin-proteasome pathway. The ubiquitin-proteasome pathway is responsible for the degradation of many important proteins, including those involved in cell cycle regulation, DNA repair, and apoptosis. By inhibiting NAE, MLN4924 disrupts this pathway and leads to the accumulation of these proteins, ultimately resulting in cell death.
Future Directions
Indole derivatives have shown diverse biological activities and have immense potential to be explored for newer therapeutic possibilities . The development of new antibacterial agents that have a mechanism of action different from traditional antibiotics is a current area of interest . Therefore, “N-(4-chlorophenyl)-2-cyano-3-(2-methyl-1H-indol-3-yl)acrylamide” and similar compounds could be of interest in future research for the development of new therapeutic agents.
Properties
IUPAC Name |
(Z)-N-(4-chlorophenyl)-2-cyano-3-(2-methyl-1H-indol-3-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClN3O/c1-12-17(16-4-2-3-5-18(16)22-12)10-13(11-21)19(24)23-15-8-6-14(20)7-9-15/h2-10,22H,1H3,(H,23,24)/b13-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMOUOTIACKWGSL-RAXLEYEMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC=CC=C2N1)C=C(C#N)C(=O)NC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C2=CC=CC=C2N1)/C=C(/C#N)\C(=O)NC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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